Cas no 16694-17-0 (4-Bromothiophene-3-carboxylic acid)

• Product Name: 4-Bromothiophene-3-carboxylic acid
• CAS No: 16694-17-0
• MF: C₅H₃BrO₂S
• MW: 207.045119524002
• MDL: MFCD01233020
• CID: 219926
• PubChem ID: 85546
• Update Time: 2025-05-20

4-Bromothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromothiophene-3-carboxylic acid
• 4-bromo-3-thenoic acid
• 3-Bromo-4-thiophenecarboxylic acid
• Einecs 240-739-8
• 4-Bromo-3-carboxythiophene
• 4-Bromothiophenecarboxylicacid
• 4-Bromo-3-thiophenecarboxylicacid
• 4-Bromothiophene-3-carvoxylic acid
• 3-Thiophenecarboxylic acid, 4-broMo-
• 4-Bromo-3-thiophenecarboxylic acid 97%
• 4-Bromo-3-thiophenecarboxylic acid
• 4-Bromo-thiophene-3-carboxylic acid
• 3-Thiophenecarboxylicacid, 4-bromo-
• 4-bromothiophene-3-carboxylicacid
• APBIZVFQQBCAAT-UHFFFAOYSA-N
• 4-bromothiophen-3-carboxylic acid
• PB14213
• 4-bromo-thiophene 3-carboxylic acid
• AM81153
• SCHEMBL2778839
• 3-Thiophenecarboxylicacid,4-bromo-
• UNII-FX6W43FRG7
• 4-Bromo-3-thiophenecarboxylic acid, 97%
• CS-D0118
• FS-3758
• 16694-17-0
• 4-bromo-3-thiophene-carboxylic acid
• NS00025462
• MFCD01233020
• AC-30522
• FX6W43FRG7
• BCP07136
• FT-0637401
• DTXSID50168205
• SY023658
• Z1269130192
• EN300-109904
• AKOS005166841
• DTXCID3090696

• MDL： MFCD01233020
• Inchi： 1S/C5H3BrO2S/c6-4-2-9-1-3(4)5(7)8/h1-2H,(H,7,8)
• InChI Key： APBIZVFQQBCAAT-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(=O)O

Computed Properties

• Exact Mass: 205.90400
• Monoisotopic Mass: 205.903713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 1.8

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.923±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-163 °C
• Boiling Point: 318℃ at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.65
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 65.54000
• LogP: 2.20880

4-Bromothiophene-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Bromothiophene-3-carboxylic acid

4-Bromothiophene-3-carboxylic acid (CAS 16694-17-0): Properties, Applications, and Market Insights

4-Bromothiophene-3-carboxylic acid (CAS 16694-17-0) is a versatile brominated thiophene derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its carboxylic acid functional group and bromine substitution, serves as a key intermediate in organic synthesis. Researchers frequently search for 4-Bromothiophene-3-carboxylic acid synthesis methods, 4-Bromothiophene-3-carboxylic acid solubility data, and its application in drug discovery, making it a trending topic in specialty chemical discussions.

The molecular structure of 4-Bromothiophene-3-carboxylic acid features a thiophene ring substituted at the 3-position with a carboxylic acid group and at the 4-position with a bromine atom. This unique arrangement contributes to its reactivity in cross-coupling reactions, particularly in palladium-catalyzed transformations that are crucial for creating complex molecular architectures. Current market analysis shows growing demand for this compound in the development of organic electronic materials and biologically active molecules, aligning with industry trends toward functional materials and targeted therapeutics.

In pharmaceutical applications, 4-Bromothiophene-3-carboxylic acid CAS 16694-17-0 serves as a building block for various drug candidates. Its structural features make it valuable for creating thiophene-based pharmacophores, which are increasingly important in medicinal chemistry due to their diverse biological activities. Recent patent literature reveals its use in developing kinase inhibitors and anti-inflammatory agents, addressing common search queries about its therapeutic potential and mechanism of action in drug design.

The compound's physical properties, including its melting point range of 165-168°C and moderate solubility in polar organic solvents, are frequently searched parameters by synthetic chemists. These characteristics influence its handling and purification procedures in laboratory settings. Analytical data such as 1H NMR spectra and HPLC purity methods for 4-Bromothiophene-3-carboxylic acid are also among the top technical queries from researchers working with this material.

Material science applications of 4-Bromothiophene-3-carboxylic acid have gained attention in the development of conducting polymers and organic semiconductors. The bromine substituent enables efficient polymerization reactions, while the carboxylic acid group provides sites for further functionalization. This dual functionality answers frequent search questions about its role in organic electronics and material property modification techniques.

From a commercial perspective, the global market for brominated thiophene derivatives shows steady growth, driven by increasing R&D investments in specialty chemicals. Suppliers often highlight 4-Bromothiophene-3-carboxylic acid price trends and bulk availability as key considerations for potential buyers. Recent advancements in green chemistry approaches for its synthesis have also become a focus area, responding to industry demands for more sustainable production methods.

Quality control aspects of 4-Bromothiophene-3-carboxylic acid CAS 16694-17-0 represent another important discussion point. Analytical techniques such as GC-MS verification and residual solvent analysis are critical for ensuring compound purity, especially for pharmaceutical applications. These technical details frequently appear in search queries from quality assurance professionals and purchasing managers evaluating potential suppliers.

The stability and storage conditions of 4-Bromothiophene-3-carboxylic acid are practical concerns for laboratory personnel. Recommended storage in cool, dry conditions away from light, along with proper container selection, are often searched topics related to this compound's handling. These operational considerations complement the scientific interest in its chemical properties and applications.

Emerging research directions for 4-Bromothiophene-3-carboxylic acid include its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), addressing current scientific interests in porous materials. The compound's ability to participate in coordination chemistry and supramolecular assembly makes it relevant to these cutting-edge applications, which are increasingly prominent in academic literature and conference presentations.

Regulatory aspects surrounding brominated organic compounds remain an area of active discussion in the chemical industry. While 4-Bromothiophene-3-carboxylic acid currently falls outside major regulatory restrictions, proper safety data sheet (SDS) compliance and transportation classification information are essential resources for commercial users. These practical considerations complete the comprehensive profile of this valuable chemical intermediate.